Cas no 2680718-20-9 (benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate)

• Product Name: benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate
• CAS No: 2680718-20-9
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6525069
• PubChem ID: 165917041
• Update Time: 2025-10-29

benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28284629
• benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate
• 2680718-20-9

• Inchi： 1S/C16H21NO3/c18-12-16(9-4-10-16)17(14-7-8-14)15(19)20-11-13-5-2-1-3-6-13/h1-3,5-6,14,18H,4,7-12H2
• InChI Key： LJDPZMSAQLIUOI-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)N(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate

Comprehensive Overview of Benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate (CAS No. 2680718-20-9)

Benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate (CAS No. 2680718-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl group, a hydroxymethyl-substituted cyclobutyl moiety, and a benzyl carbamate functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a protease inhibitor or kinase modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for cyclobutane-containing compounds like this carbamate derivative has surged, driven by their conformational rigidity and metabolic stability. The hydroxymethyl cyclobutyl segment is especially noteworthy, as it mimics natural substrates in enzymatic pathways. This characteristic makes CAS No. 2680718-20-9 relevant to studies on enzyme inhibition and allosteric modulation—hot topics in cancer research and neurodegenerative disease therapeutics. Computational chemists frequently explore its 3D structure for molecular docking simulations, addressing common search queries like "small molecule protein interactions" or "bioisosteric replacements in drug design."

The synthetic route to benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate often involves multistep organic synthesis with key steps such as cyclobutane ring formation and carbamate coupling. These methods are frequently discussed in forums about green chemistry and atom economy, reflecting industry concerns about sustainable production. Analytical techniques like HPLC purity analysis and NMR structural confirmation are critical for quality control, as emphasized in recent publications on high-throughput screening compatible compounds.

From a commercial perspective, suppliers often highlight this compound's role in fragment-based drug discovery (FBDD), responding to growing market interest in privileged scaffolds. Its balanced lipophilicity (LogP) and hydrogen bonding capacity make it valuable for optimizing blood-brain barrier permeability—a frequent search term among CNS drug developers. Stability studies under various pH conditions are also trending, given the pharmaceutical industry's focus on oral bioavailability enhancement strategies.

Emerging applications include its use as a building block for covalent inhibitor development, particularly in COVID-19 related protease research (without reference to specific pathogens). The benzyloxycarbonyl protecting group offers selective deprotection possibilities, a feature exploited in combinatorial chemistry workflows. These aspects align with frequent searches about "protecting group strategies in peptide mimetics" and "warhead design for targeted degradation."

Environmental and safety assessments confirm that benzyl N-cyclopropyl-N-[1-(hydroxymethyl)cyclobutyl]carbamate complies with standard handling protocols for research chemicals. Proper storage conditions (typically -20°C under inert atmosphere) and handling precautions are emphasized in technical datasheets, addressing laboratory safety questions commonly searched alongside oxygen-sensitive compounds management.

Future research directions may explore its potential in bioconjugation chemistry or as a template for macrocyclic compound synthesis. The compound's chiral centers also make it interesting for asymmetric catalysis studies, connecting to popular inquiries about "stereoselective synthesis techniques." As the pharmaceutical industry continues pursuing undruggable targets, structurally innovative intermediates like CAS No. 2680718-20-9 will remain crucial for medicinal chemistry breakthroughs.